7-(4-methoxyphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(4-methoxyphenyl)-4-(trifluoromethyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H10F3N5O2/c1-26-10-4-2-9(3-5-10)23-7-6-12-11(13(23)25)8-20-15-21-14(16(17,18)19)22-24(12)15/h2-8H,1H3
• InChI Key: WHQZSBLPABCHSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CC3=C(C2=O)C=NC4=NC(=NN34)C(F)(F)F
• Molecular Formula: C16H10F3N5O2
• Molecular Weight: 361.28 g/mol

Description

7-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolopyrimidinone scaffold. Its structure includes:

• A 4-methoxyphenyl group at position 7, which enhances solubility and modulates electronic interactions with biological targets.
• A trifluoromethyl (-CF₃) group at position 2, known to improve metabolic stability and binding affinity due to its electron-withdrawing properties .

Biological Activity

The compound 7-(4-methoxyphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic organic molecule that has garnered attention for its potential biological activities. This compound features a complex structure that combines several pharmacologically relevant moieties, making it a candidate for various medicinal applications.

Chemical Structure and Properties

• Molecular Formula : C17H12F3N5O
• Molecular Weight : 391.30 g/mol
• Structural Features : The compound includes a pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine core with a methoxyphenyl group and a trifluoromethyl substituent, which may influence its biological activity and selectivity.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. It has been suggested that the compound may act as a kinase inhibitor , blocking the activity of certain enzymes involved in cell proliferation. This interaction typically involves hydrogen bonding and hydrophobic interactions with key amino acid residues in the enzyme's active site .

Antitumor Activity

Research indicates that compounds with similar structures exhibit significant antitumor properties. For instance:

• In vitro Studies : Compounds related to pyrido[3,4-e][1,2,4]triazoles have shown moderate to high activity against various cancer cell lines such as A549 (lung cancer) and NCI-H1975 (non-small cell lung cancer) .
• EGFR Inhibition : Some derivatives have demonstrated inhibitory effects on the EGFR tyrosine kinase pathway, which is crucial in many cancers. For example, certain structural modifications have enhanced their potency against resistant cancer cell lines .

Antimicrobial Activity

The triazole and pyrimidine components are known for their antimicrobial properties:

• Bacterial Inhibition : Related compounds have shown effectiveness against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli .
• Fungal Activity : The compound may also exhibit antifungal properties against pathogens like Candida albicans and Aspergillus fumigatus .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Key Activity	Reference
7-(4-methoxyphenyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	Triazolo-pyrimidine	Kinase inhibition
Pyrazolo[3,4-d]pyrimidine	Fused heterocycle	Anticancer
Thieno[3,2-d]pyrimidine	Fused heterocycle	Anticancer

Case Studies

• Anticancer Efficacy : A study evaluated various pyrido[3,4-e][1,2,4]triazoles against multiple cancer cell lines using the MTT assay. The results indicated that modifications at the 4-position significantly enhanced cytotoxicity compared to unmodified analogs .
• Antimicrobial Testing : Another investigation focused on the antimicrobial efficacy of triazolopyrimidines against common pathogens. The results showed that certain derivatives exhibited potent activity with minimum inhibitory concentrations (MICs) in the low microgram per milliliter range .

Scientific Research Applications

Overview

7-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a complex heterocyclic compound that has attracted significant interest in medicinal chemistry due to its potential therapeutic applications. Its unique molecular structure incorporates multiple heteroatoms and functional groups that contribute to its biological activity.

Medicinal Chemistry Applications

The compound has been investigated for its potential as a kinase inhibitor , which plays a crucial role in cancer therapy. Kinases are enzymes that modify other proteins by chemically adding phosphate groups, and their dysregulation is often implicated in cancer.

Anticancer Activity

Research has demonstrated that derivatives of this compound exhibit significant anticancer activity against various human cancer cell lines, including:

• HCT-116 (colon cancer)
• MCF-7 (breast cancer)
• HeLa (cervical cancer)

Case Studies

• A study reported the synthesis of several pyrido[3,4-e][1,2,4]triazolo derivatives, including our compound of interest. These derivatives were evaluated for cytotoxicity against HCT-116 and MCF-7 cell lines, showing promising results with IC50 values ranging from 25 to 35 µM for some compounds .
• Another investigation focused on the structure-activity relationship (SAR) of similar compounds. It was found that modifications to the aryl substituents significantly affected the anticancer activity, indicating that precise structural features are critical for efficacy .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 7-(4-methoxyphenyl)-2-(trifluoromethyl)pyrido-triazolopyrimidinone and related compounds:

Compound	Substituents	Key Features	Pharmacological Activity	Reference
7-(4-Methoxyphenyl)-2-(trifluoromethyl)pyrido-triazolopyrimidinone	- 7: 4-methoxyphenyl - 2: -CF₃	High rigidity, enhanced metabolic stability	Hypothesized tubulin inhibition (based on SAR of triazolopyrimidines)
2-Amino-6-(3-chlorobenzyl)-5-hexyltriazolo[1,5-a]pyrimidin-7(4H)-one (Compound 32)	- 6: 3-chlorobenzyl - 5: hexyl	Lipophilic side chain improves membrane permeability	Antiproliferative activity (exact targets unspecified)
7-(2-Furylmethyl)-2-(3-pyridinyl)pyrido-triazolopyrimidin-6(7H)-one	- 7: furylmethyl - 2: 3-pyridinyl	Polar substituents may enhance solubility	No direct activity reported; structural analogs used in kinase inhibition studies
5-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one (MK74)	- 5: 3,5-bis(CF₃)phenyl - 2: 4-methoxyphenyl	Dual -CF₃ groups amplify electron-withdrawing effects	Potent tubulin polymerization promoter; overcomes multidrug resistance
7-Amino-2-methylpyrido-triazolopyrimidin-6(7H)-one	- 7: -NH₂ - 2: -CH₃	Amino group enables hydrogen bonding; simpler structure	Limited activity data; used as a synthetic intermediate

Key Observations:

Substituent Effects on Activity :

• The trifluoromethyl group in the target compound and MK74 correlates with improved potency in tubulin-binding assays, likely due to enhanced hydrophobic interactions .
• Methoxyphenyl substituents (as in the target compound and MK74) balance solubility and target affinity, whereas chlorobenzyl or hexyl groups (Compound 32) prioritize lipophilicity for membrane penetration .

Synthetic Accessibility :

• The target compound’s synthesis likely follows multicomponent regioselective protocols (similar to ), though yields may vary due to steric hindrance from the -CF₃ group .

Biological Performance: MK74 and related pyrazolo-pyrimidinones demonstrate in vivo efficacy in xenograft models, while the target compound’s activity remains theoretical pending experimental validation .

Q & A

What are the standard synthetic routes for 7-(4-methoxyphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one?

Basic Question
The synthesis typically involves multi-step pathways, starting with condensation reactions between pyrazole or triazole derivatives and functionalized pyridine/pyrimidine precursors. Key steps include:

• Cyclization : Under acidic or basic conditions, using catalysts like APTS (3-Aminopropyltriethoxysilane) to facilitate ring closure .
• Substituent Introduction : Methoxyphenyl and trifluoromethyl groups are introduced via nucleophilic substitution or cross-coupling reactions (e.g., Suzuki-Miyaura) .
• Purification : Recrystallization from ethanol or chromatography for high-purity yields .
  Example Protocol :

React 4-methoxybenzaldehyde with a trifluoromethyl-containing triazole precursor.

Perform cyclocondensation under reflux with DMF as a solvent and K₂CO₃ as a base .

Isolate the product via column chromatography (silica gel, ethyl acetate/hexane).

Which spectroscopic techniques are optimal for confirming the structure of this compound?

Basic Question
Structural confirmation requires a combination of techniques:

• NMR Spectroscopy : Use ¹H and ¹³C NMR in DMSO-d₆ to identify the methoxyphenyl (δ ~3.8 ppm for OCH₃) and trifluoromethyl (δ ~110-120 ppm in ¹³C) groups. Compare shifts with triazolopyrimidine analogs .
• Mass Spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .
• X-ray Crystallography : Resolve crystal structure to validate fused-ring geometry and substituent positions .

What are the hypothesized biological targets based on structural analogs?

Basic Question
Analogous triazolopyrimidines exhibit activity against kinases, phosphodiesterases, and viral enzymes. Proposed targets for this compound include:

• Kinases : The trifluoromethyl group may enhance binding to ATP pockets via hydrophobic interactions .
• Cytochrome P450 Enzymes : Methoxyphenyl substituents could modulate metabolic stability .
  Methodological Approach :
• Perform in vitro kinase inhibition assays (e.g., ADP-Glo™) .
• Use fluorescence polarization assays to screen for PDE4B/PDE7A inhibition .

How to design experiments to optimize the cyclization step in synthesis?

Advanced Question
Apply Design of Experiments (DOE) to evaluate factors affecting cyclization efficiency:

• Variables : Temperature (80–120°C), solvent polarity (DMF vs. DMSO), catalyst concentration (0.1–1.0 eq. APTS) .
• Response Surface Methodology : Use a central composite design to model optimal conditions .
  Example Workflow :

Screen 15–20 reactions with varying parameters.

Analyze yields via HPLC and fit data to a quadratic model.

Validate predictions with triplicate runs under optimized conditions.

How to resolve discrepancies in biological activity data across different assays?

Advanced Question
Contradictions may arise from assay conditions (e.g., cell line variability, compound solubility). Mitigation strategies:

• Cross-Validation : Test the compound in orthogonal assays (e.g., cell viability vs. enzymatic activity) .
• Solubility Optimization : Use co-solvents (DMSO ≤0.1%) or formulate with cyclodextrins .
• Dose-Response Curves : Generate IC₅₀ values across multiple replicates to assess reproducibility .

What computational methods predict the binding affinity of this compound with kinase enzymes?

Advanced Question
Molecular Docking and MD Simulations :

Docking : Use AutoDock Vina to model interactions with kinase ATP-binding sites (e.g., EGFR, CDK2). Focus on hydrogen bonds with pyrimidine N atoms and hydrophobic contacts with trifluoromethyl .

MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability (RMSD <2.0 Å) .

Free Energy Calculations : Compute ΔG binding with MM-PBSA to rank affinity vs. known inhibitors .